BENGHE Safety Operating Guide

Check Availability & Pricing

A Researcher's Guide to Personal Protective
Equipment for Handling
Diisopropylaminoborane

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Diisopropylaminoborane

Cat. No.: B2863991

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals working with Diisopropylaminoborane. The
focus is on procedural, step-by-step guidance for the selection and use of Personal Protective
Equipment (PPE) to ensure laboratory safety and proper chemical handling.

Hazard Assessment: Understanding the Risks of
Diisopropylaminoborane

Diisopropylaminoborane is a highly reactive and hazardous compound requiring stringent
safety protocols. A thorough understanding of its properties is the foundation for selecting
appropriate PPE.

Key Hazards:

e High Flammability: Diisopropylaminoborane is a highly flammable liquid and vapor.[1][2][3]
Its vapors can form explosive mixtures with air and may travel a considerable distance to an
ignition source and flash back.[1][4][5][6]

o Water Reactivity: This compound reacts violently with water and moisture, releasing
flammable gases which can ignite.[7]
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» Corrosivity: It is corrosive and causes severe skin burns and eye damage upon contact.[1][2]

[7]

 Toxicity: Diisopropylaminoborane is harmful if swallowed and toxic if inhaled.[1][2] It may
also cause respiratory irritation.[1][2]

o Dermal Absorption: The compound can be rapidly absorbed through the skin, contributing to
its toxicity.[4]

The National Fire Protection Association (NFPA) 704 rating for the closely related compound,
Diisopropylamine, is a useful indicator of the hazards.[8]

NFPA 704 Diamond for Diisopropylamine

Health (Blue) 3 - Can cause serious or permanent injury.[9]

Fl bility (Red) 3 - Can be ignited under almost all ambient
ammabili e
Y temperature conditions.[9]

0 - Normally stable, even under fire conditions.

Instability (Yellow) ]

Special (White)

Core Personal Protective Equipment (PPE) Protocol

Given the significant hazards, a comprehensive PPE ensemble is mandatory when handling
Diisopropylaminoborane. All work with this reagent must be conducted in a certified chemical
fume hood.[1][6][10]

Eye and Face Protection

Due to the severe corrosivity and potential for splashes, robust eye and face protection is
critical.

o Primary Protection: Wear tightly fitting chemical splash goggles that meet ANSI Z87.1
standards.[4][5]
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e Secondary Protection: A full-face shield (minimum 8 inches) must be worn over the safety
goggles to protect the entire face from splashes.[4][5][11]

Hand Protection

To prevent skin contact and absorption, selection of the correct gloves is paramount.

e Glove Type: Nitrile or neoprene gloves are recommended for handling borane compounds.
[10] Given the risk of rapid skin absorption, double gloving is a prudent measure.

 Inspection and Use: Always inspect gloves for tears or punctures before use.[4][5][10]
Remove and replace gloves immediately if they become contaminated. Use proper glove
removal technique to avoid contaminating your hands.[4][5]

Body Protection

Protect your body from potential splashes and spills.
e Lab Coat: A clean, long-sleeved, flame-resistant lab coat is required.[10]

» Apron: For larger quantities or operations with a higher splash risk, a chemical-resistant
apron worn over the lab coat is recommended.

» Footwear: Fully enclosed, chemical-resistant shoes must be worn.[11]

Respiratory Protection

Work must be performed in a well-ventilated area, preferably a chemical fume hood, to
minimize inhalation exposure.[1][6][10]

» Standard Operations: For small-scale work within a properly functioning chemical fume
hood, additional respiratory protection is typically not required.

o Emergency Situations: In the event of a large spill or ventilation failure, a respirator with
appropriate cartridges for organic vapors and acid gases may be necessary.[10] For major
incidents, a self-contained breathing apparatus (SCBA) is required.[4][5][12]

PPE Selection and Use Protocol
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Decision-Making for PPE Selection

The following diagram outlines the logical flow for selecting the appropriate level of PPE based
on the nature of the experimental work.
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PPE Selection for Diisopropylaminoborane Handling

Start: Task Assessment

Is the work performed
in a certified chemical fume hood?

es o

STOP!
Do not proceed without a
functioning fume hood.

Is the quantity
<50 mL?

Yes

Standard PPE:
- Chemical Splash Goggles

Is the quantity
>= 50 mL or a transfer?

- Double Nitrile/Neoprene Gloves
- Flame-Resistant Lab Coat
- Closed-toe Shoes

Is this a spill or
emergency situation?

Yes

Emergency PPE:
- Full-face Respirator (SCBA)
- Chemical-Resistant Suit

Enhanced PPE:
- Standard PPE + Face Shield
- Chemical-Resistant Apron

- Heavy-duty Gloves & Boots

Click to download full resolution via product page

Caption: PPE selection workflow for Diisopropylaminoborane.
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Step-by-Step PPE Procedures

Donning (Putting On) PPE:

Footwear and Clothing: Ensure you are wearing appropriate lab attire, including long pants
and closed-toe shoes.

Inner Gloves: Don the first pair of nitrile or neoprene gloves.

Lab Coat: Put on your flame-resistant lab coat and fasten it completely.

Outer Gloves: Don the second pair of gloves, ensuring they go over the cuffs of the lab coat.
Goggles: Put on your chemical splash goggles.

Face Shield: If required, put on the face shield over the goggles.

Doffing (Taking Off) PPE:

Outer Gloves: Remove the outer pair of gloves, peeling them off so they turn inside out
without touching the exterior.

Face Shield and Goggles: Remove the face shield (if used), followed by the goggles,
handling them by the strap.

Lab Coat: Unfasten and remove your lab coat, folding it so the contaminated exterior is
folded inward.

Inner Gloves: Remove the final pair of gloves using the same inside-out technique.

Hand Hygiene: Wash your hands thoroughly with soap and water.[4][5]

Summary of PPE Recommendations
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Task/Operation

Eye/Face
Protection

Hand Protection

Body Protection

Respiratory
Protection

Small-Scale Use
(<50 mL) in
Fume Hood

Chemical Splash
Goggles

Double
Nitrile/Neoprene

Gloves

Flame-Resistant
Lab Coat

Not required with

proper ventilation

Large-Scale Use

Double

Flame-Resistant

) Goggles & Face o Lab Coat & Not required with
or Transfers in ) Nitrile/Neoprene ) o
Shield Chemical- proper ventilation
Fume Hood Gloves )
Resistant Apron
Air-purifyin
Chemical- p ing
) Goggles & Face Heavy-duty ) respirator or
Spill Cleanup } ) Resistant
Shield Chemical Gloves ] SCBA (based on
Suit/Apron o
spill size)
Goggles & Face Self-Contained
Emergency Shield (or SCBA Heavy-duty Chemical- Breathing
Response with full Chemical Gloves  Resistant Suit Apparatus
facepiece) (SCBA)

Emergency Procedures

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[1] Seek immediate medical attention.[1][4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and
easy to do. Seek immediate medical attention.[1]

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration.[1] Seek immediate medical attention.[1][6]

 Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water and seek immediate medical
attention.[1][4][5]

Decontamination and Disposal
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Proper disposal of contaminated materials is crucial to prevent secondary exposure.

o PPE Disposal: All disposable PPE (gloves, etc.) that has come into contact with
Diisopropylaminoborane must be disposed of as hazardous waste.[4][5]

o Empty Containers: Empty containers must be triple-rinsed with a suitable solvent (e.g., in a
fume hood). The rinsate must be collected and disposed of as hazardous chemical waste.
[13][14] Never wash residues down the drain.[4][5]

o Spill Residues: Absorbent materials used to clean up spills should be collected in a sealed,
properly labeled container for hazardous waste disposal.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Researcher's Guide to Personal Protective Equipment
for Handling Diisopropylaminoborane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2863991#personal-protective-equipment-for-
handling-diisopropylaminoborane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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